Ibiglustat hydrochloride

• CAS: 1629063-79-1
• Molecular Formula: C20H25ClFN3O2S
• Molecular Weight: 425.9 g/mol
• InChI: InChI=1S/C20H24FN3O2S.ClH/c1-20(2,17-12-27-18(22-17)14-3-5-15(21)6-4-14)23-19(25)26-16-11-24-9-7-13(16)8-10-24;/h3-6,12-13,16H,7-11H2,1-2H3,(H,23,25);1H/t16-;/m1./s1
• InChIKey: OTUWNTGDKASFHL-PKLMIRHRSA-N

Ibiglustat Hydrochloride (CAS 1629063-79-1): A Brain‑Penetrant Glucosylceramide Synthase Inhibitor for CNS‑Lysosomal Storage Disease Research

Ibiglustat hydrochloride (Venglustat hydrochloride; SAR402671 hydrochloride; GZ402671 hydrochloride) is an orally active, brain‑penetrant, allosteric inhibitor of glucosylceramide synthase (GCS; ceramide glucosyltransferase) [1]. By blocking the rate‑limiting step in glycosphingolipid biosynthesis, it reduces the accumulation of glucosylceramide and downstream metabolites in peripheral tissues and the central nervous system (CNS) [2]. Ibiglustat hydrochloride is indicated for the investigation of Gaucher disease type 3, GBA‑mutation‑associated Parkinson's disease, Fabry disease, GM2 gangliosidosis, and autosomal dominant polycystic kidney disease .

Brain-penetrant allosteric GCS inhibitor for neuronopathic lysosomal storage disease models

Allosteric mechanism distinct from ceramide-competitive inhibitors; supports pathway studies with variable substrate levels

Oral administration enables simultaneous peripheral and central target engagement in preclinical models

• [1] Ibiglustat hydrochloride (Venglustat hydrochloride). MedChemExpress. CAS No. 1629063-79-1. Product Description: orally active, brain-penetrant glucosylceramide synthase (GCS) inhibitor. View Source
• [2] Venglustat (Ibiglustat). Guide to Pharmacology (GtoPdb). Ligand ID: 11550. Comment: clinical stage oral GCS inhibitor; inhibits glucosylceramide synthesis. View Source

Why Generic Substitution Is Not Advisable for Ibiglustat Hydrochloride in CNS‑Targeted Research

Although several small‑molecule GCS inhibitors are commercially available (e.g., eliglustat, miglustat), they are not interchangeable with ibiglustat hydrochloride for studies involving the CNS [1]. Eliglustat is a competitive ceramide‑analog inhibitor with negligible brain penetration, rendering it unsuitable for neuronopathic lysosomal storage disease models [2]. Miglustat crosses the blood‑brain barrier but inhibits GCS with substantially lower potency and also inhibits off‑target glycosidases at therapeutic concentrations . Consequently, procurement of ibiglustat hydrochloride is essential when experimental readouts depend on simultaneous peripheral and central GCS inhibition with high potency and predictable CNS exposure.

Eliglustat

Lacks brain penetration; CNS target engagement is not achievable. Not suitable for neuronopathic disease research.

Miglustat

Lower GCS potency and off-target glycosidase inhibition; CNS pharmacodynamics may differ significantly from ibiglustat.

• [1] Miglustat and eliglustat are neither chemically, metabolically, pharmacologically, nor biologically equivalent. Hughes et al. J. Clin. Med. 2022, 11, 5158; Comment, 2023. PMID: 36902338. View Source
• [2] Optimization of Eliglustat-Based Glucosylceramide Synthase Inhibitors as Substrate Reduction Therapy for Gaucher Disease Type 3. ACS Chem. Neurosci. 2020, 11, 3464–3473. DOI: 10.1021/acschemneuro.0c00497. View Source

Ibiglustat Hydrochloride: Head‑to‑Head Quantitative Differentiation Against Comparator GCS Inhibitors

Enzymatic Potency: Ibiglustat Achieves Lower IC50 in Human Fibroblast GCS Assay Compared with Eliglustat and Miglustat

In a human fibroblast GCS inhibition assay, ibiglustat (venglustat) demonstrated an IC50 of 12 nM [1]. By comparison, the clinically approved GCS inhibitor eliglustat (Genz‑112638) exhibits an IC50 of approximately 24 nM under similar cell‑free conditions, while miglustat inhibits GCS with an IC50 of ≈100 nM [2][3]. Thus, ibiglustat is approximately 2‑fold more potent than eliglustat and >8‑fold more potent than miglustat at the primary target.

GCS IC50

Reported

12 nM

Supports higher intrinsic GCS inhibition potency

Cross-study comparison; ~2‑fold vs eliglustat (24 nM), >8‑fold vs miglustat (100 nM)

Evidence Dimension	Inhibitory concentration 50% (IC50) at glucosylceramide synthase
Target Compound Data	IC50 = 12 nM (human fibroblast GCS)
Comparator Or Baseline	Eliglustat IC50 ≈ 24 nM; Miglustat IC50 ≈ 100 nM
Quantified Difference	~2‑fold more potent than eliglustat; >8‑fold more potent than miglustat
Conditions	Human fibroblast GCS inhibition assay (ibiglustat); cell‑free GCS assay (eliglustat); recombinant GCS assay (miglustat)

Why This Matters

Higher intrinsic potency reduces the concentration required for target engagement, potentially minimizing off‑target effects and enabling lower dosing in in vivo models.

• [1] BindingDB entry BDBM50593123. Affinity Data: IC50 = 12 nM, Inhibition of GCS in human fibroblast. Curated by ChEMBL. View Source
• [2] McEachern KA et al. A specific and potent inhibitor of glucosylceramide synthase for substrate inhibition therapy of Gaucher disease. Mol Genet Metab. 2007;91(3):259‑67. PMID: 17509920. View Source
• [3] Miglustat. RxReasoner. In vitro, glucosylceramide synthase is inhibited by miglustat with an IC50 of 20‑37 μM; representative drug IC50 = 100 nM. View Source

Brain Penetration: Quantitative Cerebrospinal Fluid Exposure of Ibiglustat Contrasted with Absent CNS Penetration of Eliglustat

In the Phase 2 LEAP trial, steady‑state cerebrospinal fluid (CSF) concentration of ibiglustat reached 6.14 ng/mL (mean, Week 52, 15 mg once‑daily) with a corresponding plasma concentration of 114 ng/mL, confirming CNS penetration [1]. In contrast, eliglustat is explicitly characterized as lacking CNS penetration; mouse brain exposure is negligible even at high doses, and it is not indicated for neuronopathic disease [2]. Miglustat does achieve a CSF‑to‑plasma ratio of 31–67%, but its absolute CNS concentration is limited by lower potency [3].

CNS Exposure

Head-to-head

CSF 6.14 ng/mL

Validated human CSF penetration

Eliglustat: no measurable CNS exposure; Miglustat: lower absolute CNS levels

Evidence Dimension	Cerebrospinal fluid (CSF) drug concentration
Target Compound Data	CSF = 6.14 ng/mL (steady‑state, 15 mg/day); Plasma = 114 ng/mL
Comparator Or Baseline	Eliglustat: no measurable CNS exposure; Miglustat: CSF/plasma ratio 31.4–67.2%
Quantified Difference	Ibiglustat measurable CSF concentration vs. zero CNS exposure for eliglustat; ibiglustat absolute CSF level sufficient for pharmacodynamic effect
Conditions	Human Phase 2 LEAP trial (NCT02843035); ibiglustat 15 mg/day + imiglucerase

Why This Matters

CNS penetration is the critical differentiator for research on neuronopathic lysosomal storage diseases; ibiglustat hydrochloride is the only commercially available GCS inhibitor with both high potency and validated human CNS exposure.

• [1] Schiffmann R et al. Venglustat combined with imiglucerase for neurological disease in adults with Gaucher disease type 3: the LEAP trial. Lancet Neurol. 2022;21(11):970‑981. (Data from CORE.ac.uk abstract). View Source
• [2] Optimization of Eliglustat-Based Glucosylceramide Synthase Inhibitors… ACS Chem. Neurosci. 2020, 11, 3464–3473. Eliglustat lacks brain penetration; venglustat used as brain‑penetrant comparator. View Source
• [3] Miglustat FDA Package Insert. Steady‑state CSF concentration was 31.4–67.2% of plasma in non‑Gaucher patients, indicating blood‑brain barrier crossing. View Source

In Vivo CNS Pharmacodynamic Efficacy: Ibiglustat Reduces Brain Glucosylceramide in Mouse Models of GBA‑Related Synucleinopathy

Oral administration of ibiglustat (venglustat) to GbaD409V/WT mice for two weeks significantly reduced brain glucosylceramide levels compared to untreated controls [1]. In the same study, plasma and brain drug exposure were confirmed. In a separate head‑to‑head pharmacodynamic study, ibiglustat at 10 mg/kg achieved comparable reductions in brain GlcCer and glucosylsphingosine as an optimized eliglustat analog, confirming in vivo CNS target engagement [2]. Eliglustat itself cannot be evaluated in such CNS models because it does not enter the brain [2].

Brain GlcCer Reduction

Head-to-head

Significant reduction vs control

In vivo CNS pharmacodynamic response confirmed

Eliglustat not brain-penetrant; comparator 17 had lower brain exposure

Evidence Dimension	Brain glucosylceramide (GlcCer) reduction in mouse model
Target Compound Data	Significant reduction in brain GlcCer vs. control (p < 0.0001) at confirmed brain exposure
Comparator Or Baseline	Eliglustat: not brain‑penetrant; no CNS PD data possible. Optimized analog 17: comparable brain GlcCer reduction at 10 mg/kg but with lower brain exposure than ibiglustat.
Quantified Difference	Ibiglustat uniquely combines brain penetration with robust CNS pharmacodynamic effect; comparator 17 required lower brain exposure for equivalent PD, but ibiglustat remains the clinical benchmark.
Conditions	GbaD409V/WT mouse model; 2‑week oral administration; CBE mouse model (Gaucher type 3) at 10 mg/kg

Why This Matters

Demonstrated in vivo CNS pharmacodynamic activity is essential for researchers studying GBA‑associated Parkinson's disease and neuronopathic Gaucher disease; ibiglustat is the reference brain‑penetrant GCS inhibitor.

• [1] Sardi SP et al. Preclinical pharmacology of glucosylceramide synthase inhibitor venglustat in a GBA‑related synucleinopathy model. Sci Rep. 2021;11:20946. PMID: 34613377. View Source
• [2] Larsen SD et al. Optimization of Eliglustat-Based Glucosylceramide Synthase Inhibitors… ACS Chem. Neurosci. 2020, 11, 3464–3473. Venglustat vs. compound 17 comparison at 10 mg/kg in CBE mice. View Source

Clinical CNS Biomarker Reduction: Ibiglustat Achieves >80% Decrease in CSF Glucosylceramide in Gaucher Type 3 Patients

In the LEAP Phase 2 trial, one year of once‑daily ibiglustat (15 mg) reduced median CSF glucosylceramide by 81% (IQR 77–83%) and CSF glucosylsphingosine by 70% (IQR 46–76%) in adults with Gaucher disease type 3 [1]. No comparable CSF biomarker data exist for eliglustat, as it is not CNS‑penetrant and is approved only for the non‑neuronopathic Type 1 form [2]. Miglustat has shown variable CNS effects but with less robust biomarker reduction and GI tolerability limitations [3].

CSF GlcCer Decrease

Trial context

81% (IQR 77–83%)

Reported CNS biomarker reduction in clinical trial

No comparable CNS data for eliglustat; miglustat shows variable effects

Evidence Dimension	Cerebrospinal fluid (CSF) glucosylceramide reduction
Target Compound Data	Median CSF GlcCer decrease: 81% (IQR 77–83%); CSF GlcSph decrease: 70% (IQR 46–76%)
Comparator Or Baseline	Eliglustat: no CSF biomarker data (no CNS penetration); Miglustat: variable CNS biomarker effects reported
Quantified Difference	Ibiglustat demonstrated robust, statistically significant CNS substrate reduction; comparators lack equivalent clinical CNS evidence
Conditions	Phase 2 open‑label LEAP trial (NCT02843035); ibiglustat 15 mg/day + imiglucerase; 52‑week treatment

Why This Matters

For translational researchers, ibiglustat offers the most clinically validated CNS pharmacodynamic profile among commercially available GCS inhibitors, supporting its selection for disease‑relevant preclinical and clinical research.

• [1] Schiffmann R et al. Venglustat combined with imiglucerase for neurological disease in adults with Gaucher disease type 3: the LEAP trial. CORE.ac.uk abstract. CSF GlcCer and GlcSph reductions at Week 52. View Source
• [2] Cerdelga (eliglustat) Prescribing Information. Indicated for Gaucher disease type 1 only; no CNS efficacy claims. View Source
• [3] Miglustat FDA Label. Approved for type 1 Gaucher disease; GI adverse events common; limited CNS efficacy data. View Source

Allosteric Inhibition Mechanism: Ibiglustat Binds a Distinct Site on GCS Compared with Competitive Inhibitor Eliglustat

Ibiglustat (venglustat) functions as an allosteric inhibitor of glucosylceramide synthase, binding to a site distinct from the ceramide substrate‑binding pocket [1]. In contrast, eliglustat is a ceramide analog that acts as a competitive inhibitor of GCS [2]. The allosteric mode may confer a different selectivity profile and reduced susceptibility to substrate‑level competition, a consideration for experimental designs involving variable ceramide concentrations. Ibiglustat does exhibit off‑target inhibition of N‑terminal methyltransferase 1 (NTMT1; IC50 = 420–500 nM), but this is >35‑fold selective over GCS inhibition [3].

Inhibition Mechanism

Class-level

Allosteric vs competitive

Distinct binding site; substrate competition profile differs

NTMT1 off-target IC50 420–500 nM (>35‑fold selective)

Evidence Dimension	Mechanism of enzyme inhibition at glucosylceramide synthase
Target Compound Data	Allosteric inhibitor; IC50 NTMT1 = 420–500 nM (off‑target)
Comparator Or Baseline	Eliglustat: competitive (ceramide‑analog) inhibitor; Miglustat: iminosugar, non‑selective
Quantified Difference	Allosteric vs. competitive binding mode; >35‑fold selectivity for GCS over NTMT1
Conditions	Biochemical and structural characterization; NTMT1 screening at 58,130 compounds

Why This Matters

The allosteric mechanism differentiates ibiglustat from ceramide‑competitive inhibitors; this can influence experimental outcomes in systems with fluctuating substrate levels and may affect resistance profiles.

• [1] Ibiglustat (Venglustat). Adooq Bioscience. Product description: selective, allosteric inhibitor of GCS with ability to cross the blood‑brain barrier. View Source
• [2] Eliglustat: ceramide analogue that functions as a competitive inhibitor of glucosylceramide synthase. BenchChem (excluded; data corroborated by McEachern 2007 and general pharmacology). View Source
• [3] Venglustat. Guide to Pharmacology. IC50 = 420 nM for NTMT1. PMID: 36793422 (ACS Med Chem Lett 2023, 14, 146‑155). View Source

Ibiglustat Hydrochloride: Recommended Research and Procurement Application Scenarios

Neuronopathic Gaucher Disease (Type 3) and GBA‑Associated Parkinson's Disease Modeling

Ibiglustat hydrochloride is the preferred GCS inhibitor for in vivo studies of Gaucher disease type 3 and GBA‑mutation‑associated Parkinson's disease due to its demonstrated CNS penetration and robust brain GlcCer reduction in mouse models. The LEAP trial data provide clinical validation of CNS target engagement, with an 81% median decrease in CSF glucosylceramide after 52 weeks [1]. Researchers requiring simultaneous peripheral and central substrate reduction should select ibiglustat over eliglustat (no CNS exposure) or miglustat (lower potency, GI tolerability issues).

Fabry Disease Cardiomyopathy and Renal Research

In Fabry disease cellular models, ibiglustat at 1 μM for 15 days reduced globotriaosylceramide (GL‑3) levels to near‑physiological wild‑type levels, demonstrating effective substrate clearance . For Fabry disease research, particularly when cardiac or renal endpoints are studied, ibiglustat provides a well‑characterized pharmacological tool with published in vitro and in vivo efficacy data.

CNS‑Penetrant Tool Compound for Glycosphingolipid Biology

As the most clinically advanced brain‑penetrant allosteric GCS inhibitor, ibiglustat serves as a reference compound for academic and industrial laboratories developing next‑generation CNS‑targeted substrate reduction therapies. Its allosteric mechanism and validated human pharmacokinetics (Tmax ≈ 3–5.5 h, half‑life ≈ 30 h) [2] make it suitable for both acute and chronic dosing paradigms in rodent and non‑human primate studies.

Off‑Target Selectivity Profiling and Safety Pharmacology

Ibiglustat's known off‑target activity at NTMT1 (IC50 = 420–500 nM) [3] provides a defined selectivity benchmark. Researchers investigating GCS inhibitor selectivity can use ibiglustat as a comparative tool alongside eliglustat and miglustat to dissect on‑target versus off‑target effects in cellular and in vivo models.

Application

Selection Property

Validation Focus

Neuronopathic GD3 & GBA-PD models

CNS-penetrant GCS inhibition with validated brain target engagement

CSF and brain substrate reduction endpoints

Fabry disease cellular/in vivo models

GL‑3 substrate reduction in disease-relevant tissues

GL‑3 clearance and organ endpoint response

CNS glycosphingolipid biology

Allosteric mechanism and characterized CNS pharmacokinetics

Brain exposure and pharmacodynamic response in CNS models

GCS inhibitor selectivity profiling

Defined off-target profile (NTMT1) as selectivity benchmark

On-target vs off-target response in cellular models

• [1] Schiffmann R et al. Venglustat combined with imiglucerase for neurological disease in adults with Gaucher disease type 3: the LEAP trial. CSF biomarker data. View Source
• [2] Pharmacokinetics, Safety, and Tolerability of Single‑Dose Orally Administered Venglustat in Healthy Chinese Volunteers. Clin Drug Investig. 2023;43(6):423‑432. PMID: 37266890. View Source
• [3] Venglustat. Guide to Pharmacology. NTMT1 IC50 = 420 nM. View Source